Cas no 113079-84-8 (8-Hydroxyquinoline-b-D-galactopyranoside)

• Product Name: 8-Hydroxyquinoline-b-D-galactopyranoside
• CAS No: 113079-84-8
• MF: C₁₅H₁₇NO₆
• MW: 307.298584699631
• MDL: MFCD00798398
• CID: 130035
• PubChem ID: 9879604
• Update Time: 2025-04-19

8-Hydroxyquinoline-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Galactopyranoside,8-quinolinyl
• 8-Hydroxyquinoline-beta-D-Gal
• 8-HYDROXYQUINOLINE-BETA-D-GALACTOPYRANOSIDE
• 8-HYDROXY-1-AZANAPHTHALENE-BETA-D-GALACTOSIDE
• 8-Hydroxyquinoline β-D-galactopyranoside
• 8-Hydroxyquinoline-b-D-galactopyranoside
• 8-Hydroxyquinoline-β-D-galactopyranoside
• 8-Quinolinyl-β-D-galactopyranoside
• 8-Quinolinyl-beta-D-galactopyranoside
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-quinolin-8-yloxyoxane-3,4,5-triol
• 8-Quinolinyl--D-galactopyranoside
• 8-Hydroxyquinoline beta-D-galactopyranoside, >=98.0% (HPLC)
• 8-Hydroxyquinoline-beta-D-galactopyranoside, 8-Hydroxy-1-azanaphthalene-beta-D-galactoside
• SCHEMBL360346
• DTXSID30432254
• quinolin-8-yl beta-D-galactopyranoside
• 113079-84-8
• quinolin-8-yl beta-D-galactopyranoside; 8-hydroxyquinoline beta-galactoside
• A894496
• BWMXDESAZVPVGR-BGNCJLHMSA-N
• MFCD00798398
• 8-hydroxyquinoline beta-galactopyranoside
• AKOS016844824
• BS7
• 8-Hydroxyquinoline β-D-galactopyranoside
• (2R,3R,4S,5R,6S)-2-(HYDROXYMETHYL)-6-(QUINOLIN-8-YLOXY)OXANE-3,4,5-TRIOL

• MDL： MFCD00798398
• Inchi： 1S/C15H17NO6/c17-7-10-12(18)13(19)14(20)15(22-10)21-9-5-1-3-8-4-2-6-16-11(8)9/h1-6,10,12-15,17-20H,7H2/t10-,12+,13+,14-,15-/m1/s1
• InChI Key： BWMXDESAZVPVGR-BGNCJLHMSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1=CC=CC2=CC=CN=C12

Computed Properties

• Exact Mass: 307.10561
• Monoisotopic Mass: 307.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Density: 1.507±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.8 g/l) (25 º C),
• PSA: 112.27
• LogP: -0.58650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds